molecular formula C12H11BrN2O3 B12904831 Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate CAS No. 88051-09-6

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate

Cat. No.: B12904831
CAS No.: 88051-09-6
M. Wt: 311.13 g/mol
InChI Key: HQNRIYDQTYXGKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate is a chemical compound belonging to the quinoxaline family. Quinoxalines are nitrogen-containing heterocyclic compounds known for their diverse biological activities and applications in pharmaceuticals, agrochemicals, and functional materials . This compound, in particular, is of interest due to its potential therapeutic properties and versatility in chemical synthesis.

Preparation Methods

The synthesis of ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate typically involves the reaction of 2-haloanilines with amino acids in the presence of a copper catalyst . The process can be summarized as follows:

Comparison with Similar Compounds

Ethyl bromo(3-oxo-3,4-dihydroquinoxalin-2-yl)acetate can be compared with other similar compounds in the quinoxaline family:

Properties

88051-09-6

Molecular Formula

C12H11BrN2O3

Molecular Weight

311.13 g/mol

IUPAC Name

ethyl 2-bromo-2-(3-oxo-4H-quinoxalin-2-yl)acetate

InChI

InChI=1S/C12H11BrN2O3/c1-2-18-12(17)9(13)10-11(16)15-8-6-4-3-5-7(8)14-10/h3-6,9H,2H2,1H3,(H,15,16)

InChI Key

HQNRIYDQTYXGKI-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=NC2=CC=CC=C2NC1=O)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.